Cas no 1806837-26-2 (3-Amino-2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine)

• Product Name: 3-Amino-2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine
• CAS No: 1806837-26-2
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4852983
• Update Time: 2025-10-23

3-Amino-2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-2-6-7(13)5(8(10)11)1-4(3-12)14-6/h1,8H,2,13H2
• InChI Key： OBNAIJZQHAFPQM-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C=C(C#N)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine

3-Amino-2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine

The compound 3-Amino-2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine, with CAS No. 1806837-26-2, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis due to its unique structural features and potential applications. The molecule's structure comprises a pyridine ring with four distinct substituents: an amino group (-NH₂) at position 3, a chloromethyl group (-CH₂Cl) at position 2, a cyano group (-CN) at position 6, and a difluoromethyl group (-CHF₂) at position 4. These substituents contribute to the compound's chemical reactivity, stability, and functional versatility.

Recent studies have highlighted the potential of 3-Amino-2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine as a building block in the synthesis of advanced materials and bioactive molecules. The presence of multiple functional groups allows for intricate chemical transformations, making it an ideal candidate for designing heterocyclic compounds with tailored properties. For instance, the amino group can participate in nucleophilic reactions, while the cyano group can act as an electron-withdrawing substituent, influencing the electronic properties of the molecule.

In terms of synthesis, researchers have developed efficient routes to prepare this compound using modular approaches. One such method involves the sequential introduction of substituents onto a pyridine ring through Friedel-Crafts alkylation and nucleophilic substitution reactions. The use of microwave-assisted synthesis has also been explored to enhance reaction efficiency and selectivity. These advancements underscore the compound's importance in modern organic synthesis.

The unique combination of substituents in 3-Amino-2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine makes it a promising candidate for applications in drug discovery. For example, its structural features may enable interactions with specific biological targets, such as enzymes or receptors, potentially leading to novel therapeutic agents. Additionally, the presence of fluorinated groups could enhance the compound's pharmacokinetic properties, such as bioavailability and metabolic stability.

From a materials science perspective, this compound has shown potential as a precursor for advanced polymers and coatings. The chloromethyl and difluoromethyl groups can serve as reactive sites for polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. Furthermore, its ability to form coordination complexes with metal ions opens avenues for applications in catalysis and sensing technologies.

In conclusion, 3-Amino-2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in chemical research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific understanding and practical innovations.